Cas no 1440663-77-3 (1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1440663-77-3
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD00489754
• CID: 4700462
• PubChem ID: 5920120
• Update Time: 2025-06-09

1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• 1-(4-methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD00489754
• Inchi： 1S/C15H14O2S/c1-11-3-8-14(18-11)9-10-15(16)12-4-6-13(17-2)7-5-12/h3-10H,1-2H3
• InChI Key： GLZFCMVJHZHWBH-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.07145086g/mol
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Introduction to 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1440663-77-3)

1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1440663-77-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Methylthiophene Chalcone, is characterized by its unique structural features, which include a methoxyphenyl group and a 5-methylthiophenyl moiety, linked by a propenone unit. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one can be represented as C₁₆H₁₄O₂S, with a molecular weight of approximately 286.35 g/mol. The compound's aromatic and heterocyclic components provide it with a range of physicochemical properties that are crucial for its biological interactions. For instance, the methoxy group enhances the compound's lipophilicity, while the thiophene ring imparts additional stability and reactivity.

Recent studies have highlighted the potential of 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one in various therapeutic areas. One notable application is in the field of anti-inflammatory research. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one has shown promise in antineoplastic research. Research conducted at the National Cancer Institute revealed that this compound possesses significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The potential applications of 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one extend beyond inflammation and cancer. Studies have also explored its role in neuroprotection. A study published in *Neuropharmacology* reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective mechanism involves the upregulation of antioxidant enzymes and the inhibition of neuroinflammatory responses.

The pharmacokinetic properties of 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one have been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development into drug formulations. However, ongoing research is necessary to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

Safety and toxicity profiles are critical considerations in the development of any new pharmaceutical agent. Preliminary toxicological studies have indicated that 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are required to ensure its long-term safety in human subjects.

In conclusion, 1-(4-Methoxyphenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS No. 1440663-77-3) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds promise for addressing unmet medical needs and improving patient outcomes.